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Compound of Interest

1,2,4-Benzenetriamine

dihydrochloride

cat. No.: B1197292

Compound Name:

This guide provides detailed information and procedures for the safe disposal of 1,2,4-
Benzenetriamine dihydrochloride waste and residues. It is intended for researchers,
scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 1,2,4-Benzenetriamine dihydrochloride?

Al: 1,2,4-Benzenetriamine dihydrochloride is classified as an irritant and is harmful if
swallowed, in contact with skin, or if inhaled.[1] It is known to cause serious eye irritation. The
free base form, 1,2,4-triaminobenzene, is highly unstable in air and prone to oxidation.[2]
Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should always be worn when handling this compound.[3]

Q2: What materials are incompatible with 1,2,4-Benzenetriamine dihydrochloride?

A2: 1,2,4-Benzenetriamine dihydrochloride is incompatible with strong oxidizing agents.[1]
Contact with these materials should be avoided to prevent potentially hazardous reactions.
Waste containing this compound should be stored separately from oxidizing agents.

Q3: What are the thermal decomposition products of 1,2,4-Benzenetriamine
dihydrochloride?
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A3: Thermal decomposition can occur at temperatures above 260°C and may lead to the
release of irritating gases and vapors.[1]

Q4: Can | dispose of small quantities of 1,2,4-Benzenetriamine dihydrochloride waste down
the drain?

A4: No, you should not dispose of 1,2,4-Benzenetriamine dihydrochloride waste down the
drain.[1] It is a chemical waste that must be disposed of in accordance with federal, state, and
local regulations through an approved waste disposal plant.[1]

Q5: How should | manage empty containers of 1,2,4-Benzenetriamine dihydrochloride?

A5: Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected and treated as hazardous waste. After rinsing and air-drying in a well-ventilated area
(such as a fume hood), the container can be disposed of as hon-hazardous waste, provided all
labels are removed or defaced.

Data Presentation

Property Value

CAS Number 615-47-4

Appearance White to off-white crystalline solid
Solubility Soluble in water

Decomposition Temperature > 260°C

Incompatible Materials Strong oxidizing agents

] Irritant, harmful if swallowed, in contact with
Primary Hazards

skin, or inhaled; causes serious eye irritation

Experimental Protocols

Protocol: Safe Disposal of 1,2,4-Benzenetriamine Dihydrochloride Waste

This protocol outlines the standard procedure for the collection and disposal of waste
containing 1,2,4-Benzenetriamine dihydrochloride.
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Materials:

Designated hazardous waste container (chemically resistant, with a secure lid)

Hazardous waste labels

Personal Protective Equipment (PPE): safety goggles, lab coat, chemically resistant gloves

Fume hood

Procedure:

o Waste Segregation:

o Collect all waste containing 1,2,4-Benzenetriamine dihydrochloride (solid residues,
contaminated labware, and solutions) in a designated, properly labeled hazardous waste
container.

o Do not mix this waste with incompatible materials, particularly strong oxidizing agents.

o Container Labeling:

o Affix a hazardous waste label to the container before adding any waste.

o Clearly write the full chemical name: "1,2,4-Benzenetriamine dihydrochloride" and list
any other components of the waste stream.

o Indicate the hazards associated with the waste (e.g., "lrritant,” "Toxic").

o Waste Accumulation:

o Keep the waste container securely closed at all times, except when adding waste.

o Store the container in a designated satellite accumulation area that is in a secondary
containment tray and away from general laboratory traffic.

» Disposal Request:
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o Once the container is full, or if it has been in storage for a predetermined time limit set by
your institution's environmental health and safety (EHS) office, arrange for pickup by a
licensed hazardous waste disposal contractor.

o Follow your institution's specific procedures for requesting a waste pickup.

e Record Keeping:

o Maintain a log of the waste generated, including the date and amount of waste added to
the container.

Mandatory Visualization

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Start: Generation of
1,2,4-Benzenetriamine
dihydrochloride Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
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End: Waste Disposed of
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Caption: Workflow for the safe disposal of 1,2,4-Benzenetriamine dihydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Benzenetriamine Dihydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197292#safe-disposal-of-1-2-4-benzenetriamine-
dihydrochloride-waste-and-residues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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